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Dyneema® and Spectra® are two brand names for ultra-high molecular weight polyethylene

(UHMWPE), a thermoplastic fiber renowned for its exceptional strength-to-weight ratio. While

often used interchangeably, subtle but important differences in their manufacturing and

resulting properties exist, making the choice between them critical for specific high-

performance applications. This guide provides a detailed comparison of their performance

characteristics, supported by experimental data and standardized testing protocols, to assist

researchers and scientists in selecting the optimal fiber for their needs.

At a Glance: Key Performance Differences
Both Dyneema®, manufactured by the Dutch company DSM, and Spectra®, produced by the

American conglomerate Honeywell, are created through a gel-spinning process. This process

aligns the long polyethylene molecules, imparting the fibers with their remarkable properties.

However, proprietary variations in this process are believed to contribute to the performance

differences outlined below. For the purpose of a direct comparison, this guide will focus on

popular and roughly equivalent grades: Dyneema® SK78 and Spectra® 1000.

Quantitative Performance Comparison
The following table summarizes the key mechanical properties of Dyneema® SK78 and

Spectra® 1000, compiled from various technical datasheets and studies. It is important to note

that values can vary slightly between different production batches and testing methodologies.
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Property Dyneema® SK78 Spectra® 1000 Test Method

Tensile Strength 3.5 - 4.0 GPa ~3.0 - 3.7 GPa
ASTM D2256 / ASTM

D3822

Tensile Modulus 112 - 120 GPa ~113 - 133 GPa
ASTM D2256 / ASTM

D3822

Elongation at Break 2.8 - 3.5% 2.8 - 3.3%
ASTM D2256 / ASTM

D3822

Creep Rate Lower than SK75

Generally considered

to have higher creep

than specialized

Dyneema® grades

Varies by load and

temperature

Abrasion Resistance High

Very High (potentially

higher due to larger

filament diameter)

ASTM D6611

UV Resistance Good Good
AATCC TM183 / ISO

13758

Density 0.97 g/cm³ 0.97 g/cm³ ASTM D792

Melting Point 144 - 152 °C ~147 °C ASTM D3418

In-Depth Performance Analysis
Tensile Properties
Both Dyneema® SK78 and Spectra® 1000 exhibit exceptional tensile strength and modulus,

making them significantly stronger than steel on a weight-for-weight basis. Dyneema® SK78 is

often cited as having a slight edge in tensile strength in some comparisons. However, the

ranges provided in technical specifications often overlap, suggesting that for many applications,

the difference in pure tensile strength may be negligible.

Creep
Creep, the tendency of a material to deform permanently under a constant load, is a critical

consideration in applications such as mooring lines and standing rigging. Dyneema® SK78 was
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specifically developed to have improved creep resistance compared to its predecessor, SK75.

While specific, directly comparable data for Spectra® 1000 is limited, it is generally understood

that specialized grades of Dyneema®, like SK78, offer superior creep performance. Studies

have shown that Dyneema® SK78 has a significantly longer creep lifetime compared to generic

HMPE fibers.

Abrasion Resistance
Both fibers boast excellent abrasion resistance. Some sources suggest that Spectra® fibers,

having thicker individual filaments, may offer slightly better resistance to abrasion. However,

DSM reports that ropes made with Dyneema® SK78 can have up to four times better abrasion

resistance than generic HMPE ropes, a claim supported by their proprietary testing methods.

The construction of the rope or fabric and the use of coatings can also significantly influence

abrasion resistance.

UV Resistance
Both Dyneema® and Spectra® offer good resistance to degradation from ultraviolet (UV)

radiation. However, prolonged exposure will lead to a gradual loss of strength. Studies on

Dyneema® ropes have shown a logarithmic decay in strength with long-term outdoor exposure,

with smaller diameter ropes being more affected. Protective coatings and jackets are often

recommended for applications with constant UV exposure.

Experimental Protocols
To ensure accurate and reproducible comparisons of fiber performance, standardized testing

methods are crucial. The following are key experimental protocols relevant to the data

presented:

Tensile Properties (Strength, Modulus, Elongation):

ASTM D2256/D2256M: Standard Test Method for Tensile Properties of Yarns by the Single-

Strand Method. This method is used to determine the breaking force and elongation of yarns.

ASTM D3822/D3822M: Standard Test Method for Tensile Properties of Single Textile Fibers.

This standard is employed to measure the tensile properties of individual fibers.
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Abrasion Resistance:

ASTM D6611/D6611M: Standard Test Method for Wet and Dry Yarn-on-Yarn Abrasion

Resistance. This test evaluates the resistance of a yarn to abrasion against itself, which is

relevant for applications where ropes or textiles may experience internal friction.

Creep:

There is no single universal standard for creep testing of HMPE fibers. However,

methodologies often involve subjecting a fiber or yarn to a constant load (typically a

percentage of its breaking strength) at a controlled temperature and measuring its elongation

over an extended period.

UV Resistance:

AATCC TM183: Transmittance or Blocking of Erythemally Weighted Ultraviolet Radiation

through Fabric. This method is used to determine the UV-blocking properties of textiles.

ISO 13758: Textiles — Solar UV protective properties. This international standard provides a

method for the determination of the ultraviolet protection factor (UPF) of textiles.

Visualizing the Comparison
To better illustrate the relationships and testing processes, the following diagrams are provided.
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Key Property Comparison: Dyneema vs. Spectra

Dyneema

UHMWPE
(Ultra-High Molecular
Weight Polyethylene)

is a brand of

Spectra

is a brand of

Gel-Spinning Process

is processed via

Shared Properties:
- High Strength-to-Weight

- Low Density
- High Abrasion Resistance

- Good UV Resistance

results in

Potential Differences:
- Creep Performance

- Abrasion (Filament Size)
- Tensile Strength (Grade Dependent)

variations in process lead to
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Caption: Logical relationship of Dyneema, Spectra, and their shared origin.
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Generalized Experimental Workflow for Fiber Tensile Testing
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Caption: Workflow for determining the tensile properties of HPPE fibers.
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Conclusion
Both Dyneema® and Spectra® represent the pinnacle of high-performance polyethylene fibers,

offering extraordinary mechanical properties for demanding applications. While they share a

common chemical makeup and manufacturing process, subtle differences, particularly in creep

resistance and potentially abrasion resistance, can be significant. Dyneema®, with grades like

SK78, has been specifically engineered and marketed for improved creep performance. The

choice between Dyneema® and Spectra® will ultimately depend on the specific performance

requirements of the application, with careful consideration of the trade-offs between various

properties and cost. For applications where long-term static loading is a primary concern,

specialized low-creep grades of Dyneema® may offer a distinct advantage. For applications

where abrasion is the most critical factor, a detailed comparison of specific grades and rope

constructions is recommended.

To cite this document: BenchChem. [A Head-to-Head Battle of High-Performance Fibers:
Dyneema® vs. Spectra®]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857298#performance-comparison-of-dyneema-
and-spectra-hppe-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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